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Compound of Interest

Compound Name: 4-Aminomethylphenylacetic acid

Cat. No.: B073130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols
4-Aminomethylphenylacetic acid is a valuable bifunctional molecule increasingly utilized as a

versatile building block in organic synthesis. Its structure, featuring both a primary amine and a

carboxylic acid separated by a phenylacetic acid scaffold, allows for diverse chemical

modifications, making it a key intermediate in the development of pharmaceuticals and other

bioactive molecules. This document provides detailed application notes and experimental

protocols for its use in several key areas of research and drug development.

Synthesis of Novel Antimicrobial Agents
4-Aminomethylphenylacetic acid serves as an excellent starting material for the synthesis of

novel antimicrobial compounds. The primary amine can be readily derivatized to introduce

various heterocyclic moieties, a common strategy in the design of new therapeutic agents. A

key synthetic route involves the protection of the amine, followed by activation of the carboxylic

acid and subsequent reaction with amine-containing heterocycles.

Experimental Protocol: Synthesis of Phthalimide-
Protected Intermediate
A common initial step is the protection of the amino group, for example, through reaction with

phthalic anhydride to form a stable phthalimide derivative. This intermediate can then be used
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to introduce a wide range of functionalities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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